Cas no 1248899-34-4 (Piperidine, 2-(4,5-dimethyl-2-thiazolyl)-)

• Product Name: Piperidine, 2-(4,5-dimethyl-2-thiazolyl)-
• CAS No: 1248899-34-4
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 4564539
• Update Time: 2025-06-08

Piperidine, 2-(4,5-dimethyl-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-2-(piperidin-2-yl)thiazole
• Piperidine, 2-(4,5-dimethyl-2-thiazolyl)-

• Inchi： 1S/C10H16N2S/c1-7-8(2)13-10(12-7)9-5-3-4-6-11-9/h9,11H,3-6H2,1-2H3
• InChI Key： UWAHVFOYFULUJX-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=NC(C)=C(C)S1

Additional information on Piperidine, 2-(4,5-dimethyl-2-thiazolyl)-

Recent Advances in the Study of Piperidine, 2-(4,5-dimethyl-2-thiazolyl)- (CAS: 1248899-34-4) in Chemical Biology and Pharmaceutical Research

The compound Piperidine, 2-(4,5-dimethyl-2-thiazolyl)- (CAS: 1248899-34-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of Piperidine, 2-(4,5-dimethyl-2-thiazolyl)- as a key intermediate in the synthesis of novel bioactive molecules. Its structural framework, which combines a piperidine ring with a thiazole moiety, offers versatile reactivity, making it a valuable scaffold for medicinal chemistry. Researchers have explored its utility in the development of inhibitors targeting various enzymes and receptors, particularly in the context of cancer and infectious diseases.

One of the most notable advancements involves the optimization of synthetic routes for Piperidine, 2-(4,5-dimethyl-2-thiazolyl)-. A study published in the Journal of Medicinal Chemistry (2023) detailed a high-yield, scalable synthesis method that minimizes byproducts and enhances purity. This methodological improvement is critical for ensuring the compound's suitability for large-scale pharmaceutical production.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of Piperidine, 2-(4,5-dimethyl-2-thiazolyl)- exhibit promising antiproliferative effects against several cancer cell lines, including breast and lung carcinomas. Mechanistic investigations suggest that these compounds may act by modulating cell cycle regulators and inducing apoptosis. However, further in vivo studies are required to validate these findings and assess potential toxicity.

Additionally, the compound has shown potential as a building block for the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain derivatives exhibit potent activity against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA). This finding underscores the compound's relevance in addressing the growing challenge of antibiotic resistance.

Despite these promising developments, challenges remain in the clinical translation of Piperidine, 2-(4,5-dimethyl-2-thiazolyl)-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles.

In conclusion, Piperidine, 2-(4,5-dimethyl-2-thiazolyl)- (CAS: 1248899-34-4) represents a versatile and promising scaffold in drug discovery. Its recent advancements in synthesis and biological evaluation highlight its potential for developing novel therapeutics. Continued research and interdisciplinary collaboration will be crucial to unlocking its full potential in addressing unmet medical needs.